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Compound of Interest

Compound Name: Onilcamotide

Cat. No.: B15361962

The peptide-based cancer vaccine Onilcamotide (RV001) did not achieve its primary endpoint
in the phase 2b BRaVac clinical trial (NCT04114825), showing no significant improvement over
placebo in preventing disease progression in patients with prostate cancer experiencing
biochemical recurrence after curative-intent therapy.[1][2][3][4]

This comparison guide provides a summary of the available clinical trial results for
Onilcamotide compared to placebo, targeting an audience of researchers, scientists, and drug
development professionals. The information is based on publicly available data, primarily from
press releases and clinical trial registry information, as a full peer-reviewed publication with
detailed quantitative results has not been identified.

Data Presentation

Detailed quantitative data from the BRaVac trial has not been fully publicly disclosed. The trial's
sponsor, RhoVac AB, announced that the study failed to meet its primary endpoint, which was
to demonstrate the superiority of Onilcamotide over placebo in reducing the risk of
progression.[3][4][5] Progression was defined as a doubling of Prostate-Specific Antigen (PSA)
levels, clinical recurrence, or death.[1][3]

Table 1: BRaVac Phase 2b Trial (NCT04114825) - Top-Line Results
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Outcome Measure Onilcamotide Placebo Result

Primary Endpoint

Prevention of Not Superior to Primary endpoint not
Progression Placebo met[1][2][3][4]
Safety

o Favorable safety
Unexpected Toxicities None Observed ] i
profile confirmed[1][3]

Without the public release of the full dataset, a detailed quantitative comparison of progression-
free survival (PFS), hazard ratios, and p-values between the Onilcamotide and placebo arms
cannot be provided at this time.

Experimental Protocols

BRaVac Trial (NCT04114825) Methodology

The BRaVac study was a randomized, double-blind, placebo-controlled phase 2b clinical trial.

[1]

» Patient Population: The trial enrolled approximately 180 male patients with a history of
prostatic adenocarcinoma who had undergone curative-intent therapy (radical prostatectomy
or definitive radiotherapy) and subsequently experienced biochemical recurrence.[1] Key
inclusion criteria included no distant metastases and a PSA doubling time of >3 months and
<12 months.[1]

e Treatment Arms:
o Onilcamotide Arm: Patients received subcutaneous injections of Onilcamotide.
o Placebo Arm: Patients received subcutaneous injections of a placebo.

e Vaccination Schedule: The treatment regimen consisted of a total of 12 vaccinations. The
initial "priming period" involved 6 vaccinations administered every 2 weeks. This was
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followed by a "maintenance period" of 5 vaccinations given every 4 weeks. The final, 12th
vaccination was administered 6 months after the 11th dose.[1]

Mechanism of Action

Onilcamotide is a peptide-based cancer vaccine that targets the RhoC protein, which is
overexpressed in metastatic cancer cells. The vaccine is designed to stimulate the patient's
immune system to identify and eliminate these cancerous cells.

The proposed signaling pathway is as follows:

¢ Onilcamotide is administered via subcutaneous injection.

o Antigen-presenting cells (APCs), such as dendritic cells, take up the Onilcamotide peptide.
e APCs process the peptide and present it on their surface via MHC class Il molecules.

e These APCs then activate naive T-helper cells (CD4+ T cells).

e The activated T-helper cells can then help in the activation of cytotoxic T-lymphocytes (CTLs
or CD8+ T cells) which are capable of recognizing and killing cancer cells that express the
RhoC protein.

Click to download full resolution via product page

Caption: Onilcamotide's proposed mechanism of action.

Experimental Workflow
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The workflow for the BRaVac clinical trial followed a standard double-blind, placebo-controlled
design.

Patient Screening
(Biochemical Recurrence of Prostate Cancer)

Randomization
(n=180)

Onilcamotide Treatment Arm Placebo Treatment Arm

Treatment Phase
(12 Injections over ~1.5 years)

:

Follow-Up & Data Collection

Primary Endpoint Analysis
(Time to Progression)

Results
(No significant difference between arms)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Onilcamotide Fails to Demonstrate Superiority Over
Placebo in Prostate Cancer Clinical Trial]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15361962#onilcamotide-clinical-trial-results-
compared-to-placebo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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